Cas no 627-96-3 (Hexane, 1,5-dibromo-)

• Product Name: Hexane, 1,5-dibromo-
• CAS No: 627-96-3
• MF: C₆H₁₂Br₂
• MW: 243.967480659485
• CID: 431067
• PubChem ID: 543485
• Update Time: 2025-04-19

Hexane, 1,5-dibromo- Chemical and Physical Properties

Names and Identifiers

• Hexane, 1,5-dibromo-
• 1,5-dibromohexane
• 627-96-3
• DTXSID00337580
• SCHEMBL1437431

• Inchi： 1S/C6H12Br2/c1-6(8)4-2-3-5-7/h6H,2-5H2,1H3
• InChI Key： FINUUDAOCYEWBV-UHFFFAOYSA-N
• SMILES： BrC(C)CCCCBr

Computed Properties

• Exact Mass: 241.93056
• Monoisotopic Mass: 241.93058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 45.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.5650
• Boiling Point: 207.32°C (estimate)
• Refractive Index: 1.5072
• PSA: 0